Cas no 2228455-25-0 (3-hydroxy-4-(1-methylpyrrolidin-2-yl)butanenitrile)

3-Hydroxy-4-(1-methylpyrrolidin-2-yl)butanenitrile is a nitrile-functionalized pyrrolidine derivative with potential applications in pharmaceutical and organic synthesis. Its structure features a hydroxyl group and a nitrile moiety, offering versatility as an intermediate for further chemical modifications. The pyrrolidine ring enhances its utility in chiral synthesis, while the nitrile group provides reactivity for nucleophilic additions or reductions. This compound may serve as a precursor for bioactive molecules, particularly in alkaloid synthesis or drug discovery. Its balanced polarity and functional group compatibility make it suitable for controlled reactions under mild conditions. Proper handling is advised due to the reactive nitrile group.
3-hydroxy-4-(1-methylpyrrolidin-2-yl)butanenitrile structure
2228455-25-0 structure
Product Name:3-hydroxy-4-(1-methylpyrrolidin-2-yl)butanenitrile
CAS No:2228455-25-0
MF:C9H16N2O
MW:168.236142158508
CID:5962140
PubChem ID:165661547
Update Time:2025-05-20

3-hydroxy-4-(1-methylpyrrolidin-2-yl)butanenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-4-(1-methylpyrrolidin-2-yl)butanenitrile
    • 2228455-25-0
    • EN300-1782578
    • Inchi: 1S/C9H16N2O/c1-11-6-2-3-8(11)7-9(12)4-5-10/h8-9,12H,2-4,6-7H2,1H3
    • InChI Key: XPIBNNAYGGBFKP-UHFFFAOYSA-N
    • SMILES: OC(CC#N)CC1CCCN1C

Computed Properties

  • Exact Mass: 168.126263138g/mol
  • Monoisotopic Mass: 168.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 47.3Ų

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Additional information on 3-hydroxy-4-(1-methylpyrrolidin-2-yl)butanenitrile

3-Hydroxy-4-(1-Methylpyrrolidin-2-yl)Butanenitrile: A Comprehensive Overview

3-Hydroxy-4-(1-methylpyrrolidin-2-yl)butanenitrile, also known by its CAS number CAS No. 2228455-25-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a hydroxyl group and a nitrile functional group, has garnered attention due to its potential applications in drug design and material science. Recent advancements in synthetic methodologies and computational modeling have further illuminated its properties and utility.

The molecular structure of 3-hydroxy-4-(1-methylpyrrolidin-2-yl)butanenitrile consists of a butane backbone with a hydroxyl group at the third carbon and a nitrile group at the fourth carbon. The 1-methylpyrrolidine ring, attached at the second position, introduces a cyclic amine moiety that enhances the compound's stability and reactivity. This arrangement makes it a versatile building block for constructing more complex molecules, particularly in medicinal chemistry.

Recent studies have focused on the synthesis of CAS No. 2228455-25-0 through various routes, including nucleophilic substitution and catalytic hydrogenation. These methods have improved the yield and purity of the compound, making it more accessible for large-scale production. Additionally, researchers have explored its reactivity under different conditions, revealing its propensity to undergo cyclization reactions, which is advantageous for forming bioactive compounds.

In terms of applications, 3-hydroxy-4-(1-methylpyrrolidin-2-yl)butanenitrile has shown promise in the development of novel drugs targeting neurodegenerative diseases. Its ability to modulate key enzymes involved in these conditions has been validated through in vitro assays. Furthermore, its nitrile group can be readily converted into other functional groups, such as carboxylic acids or amides, enabling the creation of diverse pharmacophores.

The compound's stability under physiological conditions has also been a topic of recent investigation. Studies indicate that it exhibits moderate stability in aqueous solutions, which is critical for its potential use as an intermediate in drug synthesis. Moreover, its solubility properties make it suitable for formulation into various delivery systems, enhancing its bioavailability.

In conclusion, CAS No. 2228455-25-0, or 3-hydroxy-4-(1-methylpyrrolidin-2-yl)butanenitrile, represents a valuable compound with multifaceted applications across chemistry and pharmacology. Ongoing research continues to uncover new insights into its properties and utility, positioning it as a key player in future innovations within these fields.

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